1-(3-fluorobenzyl)-3-(1-piperidinylcarbothioyl)-1H-indole

• Molecular Formula: C21H21FN2S
• Molecular Weight: 352.5 g/mol
• IUPAC Name: [1-[(3-fluorophenyl)methyl]indol-3-yl]-piperidin-1-ylmethanethione
• InChI: InChI=1S/C21H21FN2S/c22-17-8-6-7-16(13-17)14-24-15-19(18-9-2-3-10-20(18)24)21(25)23-11-4-1-5-12-23/h2-3,6-10,13,15H,1,4-5,11-12,14H2
• InChI Key: QKDWKWRBDUXRAP-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C(=S)C2=CN(C3=CC=CC=C32)CC4=CC(=CC=C4)F

Description

1-(3-fluorobenzyl)-3-(1-piperidinylcarbothioyl)-1H-indole, also known as AB-FUBINACA, is a synthetic cannabinoid that was first identified in Japan in 2012. It has been categorized as a designer drug and is commonly used as a recreational drug due to its psychoactive effects. However, it has also been studied for its potential applications in scientific research.

Mechanism of Action

1-(3-fluorobenzyl)-3-(1-piperidinylcarbothioyl)-1H-indole acts as an agonist for CB1 and CB2 receptors, which are located in the central nervous system and peripheral tissues. Upon binding to these receptors, it activates a cascade of signaling pathways that result in various physiological effects.
Biochemical and Physiological Effects:
1-(3-fluorobenzyl)-3-(1-piperidinylcarbothioyl)-1H-indole has been found to have a range of biochemical and physiological effects, including analgesic, anti-inflammatory, and antiemetic properties. It has also been shown to affect appetite regulation and energy metabolism, as well as immune function.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-fluorobenzyl)-3-(1-piperidinylcarbothioyl)-1H-indole in lab experiments is its high affinity for cannabinoid receptors, which allows for the study of these receptors and their associated signaling pathways. However, one limitation is its potential for abuse and its classification as a designer drug, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on 1-(3-fluorobenzyl)-3-(1-piperidinylcarbothioyl)-1H-indole, including its potential applications in the treatment of various medical conditions such as chronic pain, inflammation, and cancer. Additionally, further studies are needed to better understand its mechanism of action and potential side effects, as well as its potential for abuse and addiction.

Synthesis Methods

The synthesis method for 1-(3-fluorobenzyl)-3-(1-piperidinylcarbothioyl)-1H-indole involves the reaction of a fluorobenzyl derivative with a piperidine derivative, followed by a thioesterification reaction. The resulting product is a white powder that is soluble in organic solvents such as ethanol and methanol.

Scientific Research Applications

1-(3-fluorobenzyl)-3-(1-piperidinylcarbothioyl)-1H-indole has been studied for its potential applications in scientific research, particularly in the field of pharmacology. It has been found to have high affinity for cannabinoid receptors CB1 and CB2, which are known to play a role in various physiological processes such as pain sensation, appetite regulation, and immune function.